Cas no 1201788-17-1 (N-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide)

• Product Name: N-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• CAS No: 1201788-17-1
• MF: C₁₄H₂₂BNO₄S
• MW: 311.204782962799
• CID: 2117156
• Update Time: 2023-08-04

N-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Methanesulfonamide
• N-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• WTLMJBGKACKECI-UHFFFAOYSA-N
• N-Methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl]-methanesulfonamide
• N-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide

• Inchi： 1S/C14H22BNO4S/c1-13(2)14(3,4)20-15(19-13)11-7-9-12(10-8-11)16(5)21(6,17)18/h7-10H,1-6H3
• InChI Key： WTLMJBGKACKECI-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• Topological Polar Surface Area: 64.2